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Composition of Imazalil Wood Preservatives

Imazalil is often used in combination with other biocides to create a synergistic effect, enhancing its

preservative performance beyond what any single component could achieve [1] [2].

The table below summarizes the key components found in imazalil-based wood preservative formulations

described in the search results.

Component . )
Specific Agents Function & Notes
Category
Primary Active Imazalil (Enilconazole) or Imazalil Sulfate Primary fungicide; protects against
Ingredient [1] wood-decaying fungi.

Synergistic Co-  Triclosan, Fenarimol, Dichlorophen,

biocides Chlorothalonil [1] [2]

Propiconazole, Cyproconazole,
Tebuconazole [1]

DDAC (Didecyldimethylammonium
chloride) [1]

Enhances and broadens the
fungicidal effect synergistically.

Other azole fungicides used in
combination.

Quaternary ammonium compound
with biocidal properties.
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Component . .
Specific Agents Function & Notes
Category
Pyraclostrobin [1] Fungicide from a different class
(strobilurin).
Carriers & Water, White spirit, Toluene, Xylene, Liquid carriers for impregnation into
Solvents Ethanol, Diesel, Kerosene [1] wood; can be organic solvents or
water-based.
Other Additives  Oils (linseed, rapeseed, castor), Waxes, Can aid in dispersion, reduce solvent

Emulsifiers, Colloidal Silica [1] [3] volatility, or improve performance.

Experimental Efficacy Testing Protocol

While a full-scale industrial process is not detailed, one patent describes a laboratory-scale agar-block
bioassay to rapidly evaluate the efficacy of preservative formulations. This method uses small wood veneers

to test resistance to fungal decay [1].

The workflow for this testing method can be summarized as follows:
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(Start Test PreparatiorD

Treat wood veneers
(50mm x 10mm x 1mm)
with preservatlve solution

COIIdlthIl veneers

(3 weeks, 20°C, 65% RH)
Leach veneers

(2 weeks, running water)

Dry veneers
(2 weeks, 20°C, 65% RH)

Place veneer on agar
inoculated with test fungus

Gncubate (12 weeks, 22°C, 70% RHD

l

(Measure veneer mass IOSS)
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Key Experimental Details:

e Test Organisms: The test typically uses wood-rotting basidiomycete fungi like Coniophora puteana
(brown rot) and Coriolus versicolor (white rot) [1].

o Data Analysis: The "veneer half-life" is calculated, which is the estimated time for 50% of the veneer
mass to be lost due to fungal decay. This metric is used to compare the efficacy of different
formulations and concentrations [1].

Practical Application: Tree Wound Treatment

Beyond timber preservation, a specific practical application involving imazalil is found in arboriculture. A

study evaluated a wound treatment system to suppress cankers and wood rot in living trees [4].

¢ Product Formulation: The product, "Nectec," consisted of two parts:
o Liquid: Containing 100 g/L of Imazalil and 50 g/L of another azole fungicide, Azaconazole.
o Paste: Containing 2% Imazalil and 1% Azaconazole [4].
e Application Protocol:
o Dilution: The liquid concentrate was diluted at a ratio of 1 part product to 4 parts water.
o Application: The diluted liquid and the paste were applied to fresh wounds on trees, such as
those from limb cuts or mechanical damage.
o Method: The liquid was applied first, followed by the paste, or the paste was used alone [4].
e Purpose: This treatment creates a protective barrier that prevents or delays the invasion of disease-

causing and wood-rotting fungi into the tree wound, significantly reducing wood staining and decay
compared to untreated wounds [4].

Important Considerations for Development

When developing a treatment protocol based on this information, please note:

e Synergistic Formulations: The core invention in the patents is the synergistic combination of
imazalil with specific co-biocides. The efficacy is significantly higher than the sum of their individual
effects, which is a key consideration for formulation [1] [2].

¢ Regulatory and Safety Status: Imazalil is approved for use in wood preservatives in the EU until
2027 [5]. However, it is classified as a "Forever Chemical" and is under scrutiny for properties
including potential endocrine disruption [5]. Its use in agricultural fungicides is highly debated due to
these concerns and the risk of fungicide resistance [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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